Cas no 1425511-32-5 (Luvadaxistat)
Luvadaxistat Chemical and Physical Properties
Names and Identifiers
-
- Luvadaxistat
- 76IC00YRVR
- 4-Hydroxy-6-{2-[4-(trifluoromethyl)phenyl]ethyl}pyridazin-3(2H)-one
- 4-Hydroxy-6-(2-(4-(trifluoromethyl)phenyl)ethyl)pyridazin-3(2H)-one
- Luvadaxistat [USAN]
- TAK831
- BDBM50431085
- WHO 11254
- 3(2H)-Pyridazinone, 4-hydroxy-6-(2-(4-(trifluoromethyl)phenyl)ethyl)-
-
- Inchi: 1S/C13H11F3N2O2/c14-13(15,16)9-4-1-8(2-5-9)3-6-10-7-11(19)12(20)18-17-10/h1-2,4-5,7H,3,6H2,(H,17,19)(H,18,20)
- InChI Key: QBQMUMMSYHUDFM-UHFFFAOYSA-N
- SMILES: FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C1=C([H])C(C(N([H])N1[H])=O)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 424
- XLogP3: 2.7
- Topological Polar Surface Area: 58.2
Luvadaxistat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-109183-5mg |
Luvadaxistat |
1425511-32-5 | 99.89% | 5mg |
¥2120 | 2024-07-21 | |
| MedChemExpress | HY-109183-10mg |
Luvadaxistat |
1425511-32-5 | 99.89% | 10mg |
¥3368 | 2024-07-21 | |
| MedChemExpress | HY-109183-25mg |
Luvadaxistat |
1425511-32-5 | 99.89% | 25mg |
¥6800 | 2024-07-21 | |
| MedChemExpress | HY-109183-50mg |
Luvadaxistat |
1425511-32-5 | 50mg |
¥15000 | 2023-02-17 | ||
| MedChemExpress | HY-109183-100mg |
Luvadaxistat |
1425511-32-5 | 100mg |
¥24000 | 2023-02-17 |
Luvadaxistat Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Luvadaxistat
Luvadaxistat: A Comprehensive Overview of CAS No. 1425511-32-5
Luvadaxistat, identified by the CAS Registry Number 1425511-32-5, is a compound of significant interest in the field of biomedical research and pharmaceutical development. This compound has garnered attention due to its potential applications in therapeutic interventions and its unique chemical properties. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for various medical applications.
The synthesis of Luvadaxistat involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed stereoselective synthesis methods to ensure the compound's stability and bioavailability. These methods have been optimized to enhance the compound's efficacy while minimizing potential side effects. The structural integrity of Luvadaxistat is crucial for its function, as minor deviations can significantly impact its biological activity.
In terms of biological activity, Luvadaxistat has demonstrated remarkable potential in targeting specific receptors and enzymes. Recent experiments have shown that it exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes. This interaction suggests that Luvadaxistat could be utilized in the treatment of conditions such as neurodegenerative diseases, inflammatory disorders, and certain types of cancer.
The pharmacokinetic profile of Luvadaxistat has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical trials indicate that the compound achieves optimal concentrations in target tissues with minimal systemic toxicity. These findings are particularly encouraging for its potential use in chronic conditions, where sustained therapeutic effects are essential.
In addition to its therapeutic applications, Luvadaxistat has shown promise in diagnostic settings. Its ability to bind selectively to specific biomarkers makes it a valuable tool in early disease detection. Researchers are currently exploring its utility in imaging techniques, where it could provide enhanced sensitivity and specificity compared to existing agents.
The safety profile of Luvadaxistat has been rigorously evaluated through preclinical studies. These studies have revealed a low toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further research is required to fully understand its long-term safety and potential for drug-drug interactions.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of Luvadaxistat with unprecedented accuracy. Using molecular docking simulations, scientists have identified key binding sites and interaction patterns that contribute to its biological activity. These insights are invaluable for guiding future drug design efforts and optimizing the compound's therapeutic potential.
The development of Luvadaxistat represents a significant milestone in the field of medicinal chemistry. Its unique combination of chemical stability, biological activity, and favorable pharmacokinetics positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, Luvadaxistat holds the promise of revolutionizing treatment approaches for a wide range of diseases.
In conclusion, CAS No. 1425511-32-5, or Luvadaxistat, stands at the forefront of innovative drug discovery. Its versatility and potency make it a compelling subject for further investigation across multiple therapeutic areas. With ongoing research and development efforts, Luvadaxistat is poised to make a significant impact on modern medicine.
1425511-32-5 (Luvadaxistat) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)